1-O-oleyl-2,3-dioleoylglycerol

• Molecular Formula: C57H106O5
• Molecular Weight: 871.4 g/mol
• InChI: InChI=1S/C57H106O5/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-60-53-55(62-57(59)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)54-61-56(58)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30,55H,4-24,31-54H2,1-3H3/b28-25-,29-26-,30-27-
• InChIKey: CWVUILNZCWRGFS-IUPFWZBJSA-N

1-O-oleyl-2,3-dioleoylglycerol for Specialized Research and Industrial Procurement: Technical Definition and Baseline Characteristics

1-O-oleyl-2,3-dioleoylglycerol, also designated as 1-[(9Z)-octadecenyl]-2,3-dioleoylglycerol, is a chemically defined 1-alkyl-2,3-diacylglycerol. Its structure is characterized by an (9Z)-octadecenyl (oleyl) alkyl chain linked via a stable ether bond to the sn-1 position of a glycerol backbone, with oleoyl acyl chains esterified at the sn-2 and sn-3 positions [1]. This ether-linked architecture is a key differentiating feature from its common triacylglycerol (e.g., triolein) and diacylglycerol (e.g., 1,2- and 1,3-diolein) analogs, which possess ester bonds at all positions [1]. It serves as a synthetic standard and substrate analog in specialized lipid biochemistry, enzymology, and biophysical research.

• [1] ChEBI. CHEBI:138735 - 1-[(9Z)-octadecenyl]-2,3-dioleoylglycerol. European Bioinformatics Institute, 2018. View Source

Why Substituting 1-O-oleyl-2,3-dioleoylglycerol with Common Di- or Triacylglycerols Compromises Experimental Validity in Lipid Research

Generic substitution of 1-O-oleyl-2,3-dioleoylglycerol with its common di- or triacylglycerol counterparts is not scientifically justifiable due to fundamental differences in molecular architecture that directly govern biophysical behavior and enzymatic recognition. Unlike standard ester-linked lipids, the compound features a non-hydrolyzable ether bond at the sn-1 position, which confers resistance to esterase activity and is a key motif in specific natural lipid classes like plasmalogens and alkyl-diacylglycerols [1]. This ether linkage significantly alters the molecule's conformation, packing parameters, and metabolic fate compared to its ester-linked analogs [2]. Consequently, using a surrogate like 1,2-diolein or triolein in a study designed to probe ether lipid function or in an assay requiring an ether-lipid substrate would introduce critical artifacts, leading to data that is not representative of the intended biological or biophysical context [3].

• [1] Oku, H., et al. Accumulation of 1-o-alkyl-2,3-diacylglycerols in cultured rat keratinocytes. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1996, 1300(1), 35-41. View Source
• [2] Berlin, E., & Sainz, E. Acyl chain interactions and the modulation of phase changes in glycerolipids. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1986, 855(1), 1-7. View Source
• [3] Kovac, A., et al. Hydrolysis and esterification of acylglycerols and analogs in aqueous medium catalyzed by microbial lipases. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1996, 1301(1-2), 57-66. View Source

Quantitative Differentiation of 1-O-oleyl-2,3-dioleoylglycerol from its Ester-Linked Analogs: A Procurement-Focused Evidence Guide

Residual Order in the Melted State: A Comparative Analysis of Dioleoylglycerol Isomers and Triolein

The presence of an ether bond is known to alter lipid phase behavior. While direct data for 1-O-oleyl-2,3-dioleoylglycerol is not available in the core comparative study, class-level inference from its ester-linked dioleoylglycerol analogs provides critical context for its potential behavior. The parameter 'delta t', defined as the temperature range (t0.08 - tf) over which residual acyl chain order persists above the calorimetric melting point (tf), serves as a measure of acyl chain interaction and packing. The data show that 1,3-dioleoylglycerol exhibits a delta t of 13.6°C, which is 4.5 times lower than the 60.9°C observed for 1,2-dioleoylglycerol and 5.5 times lower than the 75°C for triolein [1]. This demonstrates that the regiospecific positioning of oleoyl chains on the glycerol backbone dictates fluidity in the liquid state. The ether linkage in 1-O-oleyl-2,3-dioleoylglycerol, absent in these analogs, is expected to further modulate this behavior by altering molecular packing and acyl chain dynamics [1].

Evidence Dimension	Residual order in the melted state (delta t = t0.08 - tf in °C)
Target Compound Data	Data not available; inference is based on class behavior.
Comparator Or Baseline	Triolein (75°C); 1,2-dioleoylglycerol (60.9°C); 1,3-dioleoylglycerol (13.6°C)
Quantified Difference	5.5x to 4.5x difference between comparators
Conditions	Differential scanning calorimetry (DSC) and fluorescence polarization with 1,6-diphenyl-1,3,5-hexatriene (DPH) in sonicated aqueous dispersions.

Why This Matters

This data highlights that even minor structural differences among glycerolipids lead to large differences in biophysical properties, underscoring why a specific analog like 1-O-oleyl-2,3-dioleoylglycerol cannot be functionally replaced by an off-the-shelf alternative in studies of membrane dynamics or lipid phase behavior.

• [1] Berlin, E., & Sainz, E. Acyl chain interactions and the modulation of phase changes in glycerolipids. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1986, 855(1), 1-7. View Source

Enzymatic Recognition and Stereoselectivity: Microbial Lipase Hydrolysis of 2-O-ether Analogs

The ether bond in the glycerol backbone confers distinct substrate properties for lipolytic enzymes. While direct hydrolysis data for the target compound was not found, a closely related study provides quantitative class-level evidence. The study investigated the stereoselective hydrolysis of 2-O-ether analogs, such as rac-1(3)-oleoyl-2-O-hexadecylglycerol, by microbial lipases from Chromobacterium viscosum (CVL) and Rhizopus arrhizus (RAL) [1]. The research explicitly demonstrated that the presence of the ether substituent at the C-2 position is crucial for stereoselective recognition by these lipases, a feature not present in standard diacylglycerols [1]. Furthermore, hydrolysis of rac-1,2(2,3)-dioleoylglycerol by RAL and CVL resulted in the formation of 1,3-dioleoylglycerol and 1(3)-monooleoylglycerol, indicating the occurrence of both enzymatic and chemical acyl migration during the reaction [1].

Evidence Dimension	Lipase stereoselectivity and substrate recognition
Target Compound Data	Data not available; inference is based on a closely related 2-O-ether analog.
Comparator Or Baseline	Standard diacylglycerols (e.g., rac-1,2(2,3)-dioleoylglycerol)
Quantified Difference	Qualitative difference: the ether substituent is identified as a critical determinant for stereoselective recognition.
Conditions	Aqueous hydrolysis assays using purified microbial lipases (CVL and RAL).

Why This Matters

This demonstrates that 1-O-oleyl-2,3-dioleoylglycerol will interact differently with lipases and esterases compared to its all-ester analogs. This differential recognition is essential for researchers developing specific lipase activity assays or studying lipid metabolism pathways involving ether lipids.

• [1] Kovac, A., et al. Hydrolysis and esterification of acylglycerols and analogs in aqueous medium catalyzed by microbial lipases. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1996, 1301(1-2), 57-66. View Source

Fluorogenic Substrate Development: Enhanced Sensitivity and Assay Continuity Using 1(3)-O-alkyl-2,3-diacylglycerols

1-O-oleyl-2,3-dioleoylglycerol belongs to a class of compounds that can be utilized as a scaffold for developing advanced lipase assays. A class-level inference can be drawn from a study where isomerically pure 1(3)-O-alkyl-2,3-diacylglycerols were synthesized and employed as fluorogenic substrates for lipase activity determination [1]. These substrates were designed with a fluorescent pyrene acyl chain and a trinitrophenylamino quencher. Upon lipase-induced hydrolysis, the separation of the fluorophore and quencher leads to a time-dependent increase in fluorescence, enabling a continuous assay without the need for product separation [1]. The study further noted that short- and long-chain homologues, as well as optical isomers of these fluorogenic alkyldiacyl glycerols, were hydrolyzed by pancreatic lipase, hepatic lipase, and lipoprotein lipase at highly different rates [1].

Evidence Dimension	Lipase assay performance and specificity
Target Compound Data	Data not available; inference is based on the class of 1(3)-O-alkyl-2,3-diacylglycerols.
Comparator Or Baseline	Traditional discontinuous lipase assays requiring product separation.
Quantified Difference	Qualitative advantage: continuous, real-time assay capability without separation steps.
Conditions	Assays conducted with purified lipases and biological samples like postheparin plasma.

Why This Matters

This evidence supports the rationale for procuring 1-O-oleyl-2,3-dioleoylglycerol as a foundational compound for developing novel, highly sensitive, and specific fluorogenic lipase assays, which are valuable tools in both research and clinical diagnostics.

• [1] Duque, M., et al. New fluorogenic triacylglycerol analogs as substrates for the determination and chiral discrimination of lipase activities. Journal of Lipid Research, 1996, 37, 868-876. View Source

Membrane Composition and Function: Occurrence of 1-O-alkyl-2,3-diacylglycerols in Specific Biological Membranes

The target compound is a representative of the 1-O-alkyl-2,3-diacylglycerol (ADAG) lipid class, which has been identified as a constituent of specific biological membranes, setting it apart from more ubiquitous glycerolipids. In a study of goat cauda-epididymal sperm plasma membrane, 1-O-alkyl-2,3-diacylglycerols were identified and quantified, representing 2.4% of total neutral lipids, or approximately 5 μg/mg of membrane protein [1]. This contrasts with more abundant membrane lipids like phospholipids and cholesterol. The study further characterized the fatty acid composition of these ADAGs, noting they were particularly rich in docosahexaenoic acid (DHA, 22:6ω3), which comprised 30% of the total fatty acids [1].

Evidence Dimension	Presence and quantity in a specialized biological membrane
Target Compound Data	Data not available for this specific membrane; class-level inference applies.
Comparator Or Baseline	Wax esters in the same membrane (1.5% of total neutral lipids).
Quantified Difference	2.4% of total neutral lipids for ADAG class vs. 1.5% for wax esters.
Conditions	Lipid extraction from isolated goat cauda-epididymal sperm plasma membrane followed by TLC, GLC, and NMR analysis.

Why This Matters

This demonstrates that 1-O-alkyl-2,3-diacylglycerols are not just synthetic artifacts but are naturally occurring lipids in specialized membrane domains. Procuring a defined standard like 1-O-oleyl-2,3-dioleoylglycerol is essential for lipidomic studies aimed at quantifying and understanding the functional role of this unique lipid class in membrane biology.

• [1] Rana, A.P.S., et al. Occurrence of wax esters and 1-O-alkyl-2,3-diacylglycerols in goat epididymal sperm plasma membrane. Lipids, 1992, 27, 75-78. View Source

Optimal Use Cases for 1-O-oleyl-2,3-dioleoylglycerol in Research and Industrial Workflows

Development of Ether Lipid-Specific Lipase Assays

As a chemically defined ether lipid, 1-O-oleyl-2,3-dioleoylglycerol serves as a crucial substrate for developing and validating biochemical assays designed to measure the activity of lipases or esterases that specifically recognize or hydrolyze ether-linked glycerolipids [1]. Its use ensures that the measured activity is relevant to ether lipid metabolism, a pathway distinct from that of common triacylglycerols [2]. This is critical for research into disorders of ether lipid metabolism and for screening inhibitors targeting these pathways.

Biophysical Studies of Lipid Monolayers and Membranes

The compound is a valuable standard for investigating the impact of an ether linkage on lipid phase behavior, packing, and dynamics in model membrane systems [2]. By comparing its behavior to that of its all-ester analogs (e.g., triolein, 1,2-diolein), researchers can isolate the specific contribution of the sn-1 ether bond to membrane biophysical properties such as fluidity, lateral pressure, and domain formation [2]. This is essential for a fundamental understanding of how ether lipids like plasmalogens modulate membrane function.

Lipidomics Standard for Quantifying Alkyl-Diacylglycerols (ADAGs)

Given the identification of ADAGs in specific biological membranes [1], a pure standard of 1-O-oleyl-2,3-dioleoylglycerol is essential for targeted lipidomics. It can be used to create calibration curves for accurate quantification of ADAG species in complex biological extracts using mass spectrometry. This enables precise analysis of ADAG dynamics in physiological and pathological contexts, such as keratinocyte differentiation or sperm maturation, where their presence has been established [1].

• [1] Rana, A.P.S., et al. Occurrence of wax esters and 1-O-alkyl-2,3-diacylglycerols in goat epididymal sperm plasma membrane. Lipids, 1992, 27, 75-78. View Source
• [2] Berlin, E., & Sainz, E. Acyl chain interactions and the modulation of phase changes in glycerolipids. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1986, 855(1), 1-7. View Source